Ammonium hexanitratocerate (IV)
Description
Ammonium hexanitratocerate(IV) (NH₄)₂Ce(NO₃)₆, also known as ceric ammonium nitrate (CAN), is a highly versatile cerium(IV) compound widely utilized as a strong oxidizing agent in analytical chemistry and organic synthesis . Its molecular structure consists of a hexanitratocerate(IV) anion [Ce(NO₃)₆]²⁻, where each nitrate group binds to the central Ce⁴⁺ ion in a bidentate manner, forming a Th-symmetrical complex. The ammonium cations (NH₄⁺) provide solubility in polar solvents like acetic acid and water .
CAN is valued for its stability, high oxidizing strength (comparable to permanganate), and utility as a primary standard in redox titrations . Applications span from determining organic compounds (e.g., formaldehyde, antibiotics) to synthesizing nanomaterials and facilitating selective organic oxidations .
Properties
Molecular Formula |
CeH6N6O18 |
|---|---|
Molecular Weight |
518.19 g/mol |
IUPAC Name |
cerium;nitric acid |
InChI |
InChI=1S/Ce.6HNO3/c;6*2-1(3)4/h;6*(H,2,3,4) |
InChI Key |
OSUPRVCFDQWKQN-UHFFFAOYSA-N |
Canonical SMILES |
[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[Ce] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Other Cerium(IV) Salts
Ceric Sulfate (Ce(SO₄)₂):
- Preparation: Ceric sulfate is synthesized by dissolving CAN in sulfuric acid, yielding Ce⁴⁺ ions in a strongly acidic medium .
- Solubility: Unlike CAN, ceric sulfate is sparingly soluble in water but dissolves readily in concentrated sulfuric acid, limiting its use in organic solvents.
- Applications: Primarily used in industrial oxidations where acidic conditions are tolerable. CAN, however, is preferred in non-aqueous titrations (e.g., acetic acid) due to superior solubility .
Hexanitratocerate(IV) Complexes: CAN’s anion [Ce(NO₃)₆]²⁻ forms stable complexes with ligands like picrate in acetonitrile, enhancing electron transfer rates in redox reactions.
Traditional Oxidizing Agents (Permanganate, Dichromate)
Detailed Research Findings
Stability and Handling
CAN solutions remain stable for months under diverse climatic conditions, unlike permanganate, which decomposes over time .
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